3-chloro-N-(2-methoxydibenzo[b,d]furan-3-yl)-4-methylbenzamide

• Molecular Formula: C21H16ClNO3
• Molecular Weight: 365.8 g/mol
• IUPAC Name: 3-chloro-N-(2-methoxydibenzofuran-3-yl)-4-methylbenzamide
• InChI: InChI=1S/C21H16ClNO3/c1-12-7-8-13(9-16(12)22)21(24)23-17-11-19-15(10-20(17)25-2)14-5-3-4-6-18(14)26-19/h3-11H,1-2H3,(H,23,24)
• InChI Key: XPKUGJDFMOJKOT-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)C(=O)NC2=C(C=C3C4=CC=CC=C4OC3=C2)OC)Cl

Description

3-chloro-N-(2-methoxydibenzo[b,d]furan-3-yl)-4-methylbenzamide is a synthetic compound that has been studied extensively for its potential applications in scientific research. The compound has been synthesized using various methods and has been shown to have a unique mechanism of action that makes it a promising candidate for further investigation. In

Scientific Research Applications

3-chloro-N-(2-methoxydibenzo[b,d]furan-3-yl)-4-methylbenzamide has been studied extensively for its potential applications in scientific research. The compound has been shown to have anti-inflammatory properties and has been investigated for its potential use in treating various inflammatory conditions. Additionally, the compound has been shown to have antitumor activity and has been investigated for its potential use in cancer treatment.

Mechanism of Action

The mechanism of action of 3-chloro-N-(2-methoxydibenzo[b,d]furan-3-yl)-4-methylbenzamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways that are involved in inflammation and tumor growth. The compound has been shown to inhibit the activity of COX-2, an enzyme that is involved in the production of inflammatory mediators. Additionally, the compound has been shown to inhibit the activity of certain signaling pathways, such as the NF-κB pathway, which is involved in inflammation and tumor growth.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-chloro-N-(2-methoxydibenzo[b,d]furan-3-yl)-4-methylbenzamide have been studied extensively in vitro and in vivo. The compound has been shown to have anti-inflammatory and antitumor effects, as mentioned previously. Additionally, the compound has been shown to have antioxidant properties and has been investigated for its potential use in treating oxidative stress-related conditions.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-chloro-N-(2-methoxydibenzo[b,d]furan-3-yl)-4-methylbenzamide is its unique mechanism of action, which makes it a promising candidate for further investigation. Additionally, the compound has been shown to have low toxicity, which makes it a safer alternative to other anti-inflammatory and antitumor agents. However, one of the limitations of this compound is its poor solubility in aqueous solutions, which can make it difficult to work with in certain lab experiments.

Future Directions

There are several future directions for research on 3-chloro-N-(2-methoxydibenzo[b,d]furan-3-yl)-4-methylbenzamide. One potential direction is to investigate the compound's potential use in treating other inflammatory conditions, such as arthritis and autoimmune diseases. Additionally, the compound's potential use in combination with other anti-inflammatory and antitumor agents could be investigated. Further research is also needed to fully understand the compound's mechanism of action and to optimize its pharmacokinetic and pharmacodynamic properties. Finally, the development of more efficient synthesis methods for this compound could also be explored.

Synthesis Methods

The synthesis of 3-chloro-N-(2-methoxydibenzo[b,d]furan-3-yl)-4-methylbenzamide has been achieved using various methods. One of the most commonly used methods involves the reaction of 2-methoxydibenzo[b,d]furan-3-carboxylic acid with thionyl chloride to form the corresponding acid chloride. This acid chloride is then reacted with 4-methyl-aniline to obtain the desired product.